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Compound of Interest

Compound Name: Benzofuran-3-carbaldehyde

Cat. No.: B161172

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal safety data sheet (SDS) or professional safety guidance. Always
consult the official SDS and your institution's safety protocols before handling any chemical.

Introduction

Benzofuran-3-carbaldehyde is a heterocyclic aromatic aldehyde with applications in organic
synthesis and as an intermediate in the preparation of more complex molecules, including
those with potential biological activity. Due to its chemical structure, which includes a reactive
aldehyde group and a benzofuran moiety, specific precautions are necessary to ensure its safe
handling and use in a laboratory setting. This guide provides an in-depth overview of the known
hazards, handling procedures, and emergency protocols associated with Benzofuran-3-
carbaldehyde, based on available safety data and toxicological information on related
compounds.

Hazard Identification and Classification

Benzofuran-3-carbaldehyde is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:
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e H302: Harmful if swallowed.
e H318: Causes serious eye damage.

Based on the toxicology of the parent compound, 2,3-benzofuran, there may be potential for
liver and kidney toxicity with prolonged or repeated exposure. 2,3-benzofuran has also been
shown to be carcinogenic in animal studies. While the specific carcinogenicity of Benzofuran-
3-carbaldehyde has not been determined, it should be handled with the appropriate caution

afforded to a potential carcinogen.

Quantitative Data Summary

A summary of the available quantitative data for Benzofuran-3-carbaldehyde is presented in
the table below. It is important to note that specific toxicological endpoints such as LD50 values
for this compound are not readily available in the public domain.
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Property Value

Molecular Formula CoHe02

Molecular Weight 146.14 g/mol
Appearance White to yellow solid
Melting Point 39°C

Boiling Point 165 °C at 18 Torr
Flash Point Not available
Solubility Soluble in DMSO.

Acute Oral Toxicity

GHS Category 4 (Harmful if swallowed).
Specific LD50 not available.

Eye Irritation

GHS Category 1 (Causes serious eye damage).

Specific irritation scores not available.

Skin Corrosion/Irritation

Not classified, but skin contact should be

avoided.

Carcinogenicity

Not classified. The parent compound, 2,3-

benzofuran, is carcinogenic in rodents.

Mutagenicity

No data available.

Experimental Protocols for Hazard Assessment

While specific experimental data for Benzofuran-3-carbaldehyde is limited, the following are
summaries of standard OECD protocols that would be used to assess its acute oral toxicity and
eye irritation potential.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Test Guideline 425)

This method is used to estimate the LD50 of a substance with a reduced number of animals.

Methodology:
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Animal Selection: Typically, a single healthy young adult female rat is used for each dose
level.

Housing and Fasting: Animals are housed in appropriate conditions and fasted overnight
before dosing. Water is provided ad libitum.

Dose Administration: The test substance is administered orally by gavage in a single dose.
The volume administered is kept as low as possible.

Dose Progression: The initial dose is selected from one of four fixed levels (5, 50, 300, or
2000 mg/kg body weight). The outcome of the first animal determines the dose for the next
animal. If the first animal survives, the dose for the next animal is increased. If the first
animal dies, the dose for the next animal is decreased.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity
and behavior pattern.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
survival/death outcomes at different dose levels.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test, also known as the Draize eye test, evaluates the potential of a substance to cause

eye irritation or corrosion.

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.
Housing: Animals are housed individually.

Dose Administration: A single dose of the test substance (0.1 mL for liquids or 0.1 g for
solids) is placed in the conjunctival sac of one eye of each animal. The other eye serves as a
control.
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e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
examination includes scoring of the cornea (opacity), iris (inflammation), and conjunctiva
(redness and swelling).

e Scoring: The severity of the ocular lesions is graded according to a standardized scoring
system.

o Reversibility: The reversibility of any observed lesions is assessed by continuing
observations up to 21 days.

» Classification: The substance is classified as an eye irritant or corrosive based on the
severity and reversibility of the observed lesions.

Signaling Pathways and Mechanism of Toxicity

Specific signaling pathways for Benzofuran-3-carbaldehyde toxicity have not been elucidated.
However, the toxicity of aromatic aldehydes is generally attributed to their electrophilic nature.
The aldehyde functional group can react with nucleophilic biomolecules, such as proteins and
DNA, forming covalent adducts. This can lead to enzyme inactivation, disruption of cellular
signaling, and oxidative stress. The primary mechanism is believed to be the formation of a
Schiff base with the primary amine groups of lysine residues in proteins.

Benzofuran-3-carbaldehyde Covalent Bonding
(Electrophile) +

Covalent Adduct Cellular Disruption Toxicity
(Schiff Base) P (Enzyme inactivation, Oxidative stress)
Biological Nucleophile
(e.g., Lysine residue in protein)

Click to download full resolution via product page

Figure 1: Postulated mechanism of toxicity for Benzofuran-3-carbaldehyde.

Safe Handling and Storage
Engineering Controls

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b161172?utm_src=pdf-body
https://www.benchchem.com/product/b161172?utm_src=pdf-body-img
https://www.benchchem.com/product/b161172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Work with Benzofuran-3-carbaldehyde should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior
to use and dispose of them properly after handling.

o Skin and Body Protection: A lab coat should be worn. For larger quantities or in case of
potential for splashing, additional protective clothing may be necessary.

» Respiratory Protection: If working outside a fume hood or if dust/aerosols may be generated,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

¢ Itis recommended to store under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation.
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Start: Handling Benzofuran-3-carbaldehyde

Conduct Risk Assessment

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Work in a Chemical Fume Hood

Handle with Care
(Avoid creating dust/aerosols)

Dispose of Waste Correctly

Store Properly
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Figure 2: General workflow for the safe handling of Benzofuran-3-carbaldehyde.

Emergency Procedures
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First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Accidental Release Measures
o Small Spills:

o

Ensure adequate ventilation and wear appropriate PPE.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

[¢]

o

Clean the spill area with a suitable solvent, followed by soap and water.

o Large Spills:

[¢]

Evacuate the area immediately.

[¢]

Prevent further leakage or spillage if it is safe to do so.

o

Do not allow the material to enter drains or waterways.

o

Contact your institution's emergency response team.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
o Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

Exposure Occurs
Route Route
\ 4
Inhalation Skin Contact Eye Contact Ingestion
\ 4 \ 4
Move to Fresh Air Wash with Soap and Water (15 min) Flush with Water (15 min) Do NOT Induce Vomiting
Administer Oxygen if needed Remove Contaminated Clothing Remove Contact Lenses Rinse Mouth
Seek Medical Attention Seek Medical Attention if Irritation Persists Seek IMMEDIATE Medical Attention Seek IMMEDIATE Medical Attention

Click to download full resolution via product page
Figure 3: Decision-making workflow for emergency response to exposure.

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations. This material may be
a hazardous waste. Consult with your institution's environmental health and safety department
for proper disposal procedures. Do not allow this chemical to enter the environment.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

o Conditions to Avoid: Avoid exposure to light, air, and moisture.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b161172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.

Conclusion

Benzofuran-3-carbaldehyde is a valuable chemical intermediate that requires careful handling
due to its potential health hazards, including being harmful if swallowed and causing serious
eye damage. Researchers, scientists, and drug development professionals must adhere to
strict safety protocols, including the use of appropriate engineering controls and personal
protective equipment. While specific toxicological data for this compound is limited, information
on related compounds suggests that caution is warranted. By following the guidelines outlined
in this technical guide, the risks associated with the handling and use of Benzofuran-3-
carbaldehyde can be effectively managed.

 To cite this document: BenchChem. [Benzofuran-3-carbaldehyde: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b161172#safety-and-handling-precautions-for-
benzofuran-3-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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